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Compound of Interest

Compound Name: D-4-Chlorophenylglycine HC/
CAS No.: 108392-76-3
Cat. No.: B035021

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of prevalent synthesis methods for D-4-
Chlorophenylglycine hydrochloride, a critical chiral intermediate in the pharmaceutical industry.
The following sections detail the experimental protocols, present quantitative performance
data, and offer visual workflows to aid in the selection of the most suitable synthesis strategy.

At a Glance: Performance Comparison of Synthesis
Methods

The selection of a synthesis route for D-4-Chlorophenylglycine HCI depends on a balance of
factors including yield, purity, stereoselectivity, and process complexity. The table below
summarizes the key performance indicators for the discussed methods.
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Visualizing the Synthesis Pathways

The following diagrams illustrate the logical flow of the primary synthesis and resolution
strategies for obtaining D-4-Chlorophenylglycine HCI.
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General Synthesis and Resolution Workflow
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D-4-Chlorophenylglycine HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035021/docs#a-comparative-benchmarking-of-
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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